Cas no 2418719-32-9 (Methyl 5-(fluorosulfonyl)-3-formyl-2-methylbenzoate)

• Product Name: Methyl 5-(fluorosulfonyl)-3-formyl-2-methylbenzoate
• CAS No: 2418719-32-9
• MF: C₁₀H₉FO₅S
• MW: 260.238865613937
• CID: 5679571
• PubChem ID: 165830108
• Update Time: 2025-06-15

Methyl 5-(fluorosulfonyl)-3-formyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26626909
• 2418719-32-9
• methyl 5-(fluorosulfonyl)-3-formyl-2-methylbenzoate
• Methyl 5-(fluorosulfonyl)-3-formyl-2-methylbenzoate

• Inchi： 1S/C10H9FO5S/c1-6-7(5-12)3-8(17(11,14)15)4-9(6)10(13)16-2/h3-5H,1-2H3
• InChI Key： ACAAXMZCXZFDNV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=O)C(C)=C(C(=O)OC)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 260.01547272g/mol
• Monoisotopic Mass: 260.01547272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.9Ų

Additional information on Methyl 5-(fluorosulfonyl)-3-formyl-2-methylbenzoate

Research Briefing on Methyl 5-(fluorosulfonyl)-3-formyl-2-methylbenzoate (CAS: 2418719-32-9) in Chemical Biology and Pharmaceutical Applications

Methyl 5-(fluorosulfonyl)-3-formyl-2-methylbenzoate (CAS: 2418719-32-9) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorosulfonyl and formyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its utility in targeted covalent inhibition, proteomics, and the development of novel therapeutic agents.

The primary interest in Methyl 5-(fluorosulfonyl)-3-formyl-2-methylbenzoate stems from its ability to act as a reactive electrophile, enabling selective modifications of biomolecules such as proteins and nucleic acids. This property has been leveraged in chemical proteomics to identify and characterize protein-ligand interactions, particularly in the context of disease-relevant pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the covalent labeling of cysteine residues, facilitating the discovery of allosteric binding sites in kinase targets.

In addition to its role in proteomics, this compound has shown promise in the development of covalent inhibitors for challenging drug targets. Researchers have utilized its fluorosulfonyl group to design irreversible inhibitors that selectively target non-conserved residues in enzymes associated with cancer and inflammatory diseases. A recent preprint on bioRxiv highlighted its use in the optimization of inhibitors for the SARS-CoV-2 main protease, showcasing its potential in antiviral drug discovery.

The synthetic accessibility of Methyl 5-(fluorosulfonyl)-3-formyl-2-methylbenzoate has also been a focus of recent investigations. Advances in flow chemistry and catalytic fluorosulfonylation have improved the scalability and purity of this compound, addressing previous challenges in large-scale production. These developments are critical for its broader adoption in high-throughput screening and medicinal chemistry campaigns.

Despite its promising applications, challenges remain in the precise control of its reactivity and selectivity in complex biological systems. Ongoing research aims to fine-tune its properties through structural modifications and the development of complementary reagents. Future directions include exploring its utility in fragment-based drug discovery and as a tool for studying protein-protein interactions.

In conclusion, Methyl 5-(fluorosulfonyl)-3-formyl-2-methylbenzoate (CAS: 2418719-32-9) represents a valuable tool and intermediate in modern chemical biology and pharmaceutical research. Its unique reactivity profile and versatility make it a compound of significant interest for both academic and industrial researchers. Continued exploration of its applications and optimization of its synthetic routes will likely yield further breakthroughs in drug discovery and biological probe development.